Cas no 1423032-30-7 (6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid)
6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
- Imidazo[2,1-b]thiazole-5-carboxylic acid, 6-cyclopropyl-
- 6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid
-
- Inchi: 1S/C9H8N2O2S/c12-8(13)7-6(5-1-2-5)10-9-11(7)3-4-14-9/h3-5H,1-2H2,(H,12,13)
- InChI Key: MYNNRYMYQAYKIY-UHFFFAOYSA-N
- SMILES: S1C=CN2C(C(O)=O)=C(C3CC3)N=C12
Computed Properties
- Exact Mass: 208.031
- Monoisotopic Mass: 208.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.8A^2
6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM464378-1g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95%+ | 1g |
$926 | 2023-02-18 | |
| TRC | B425335-10mg |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B425335-50mg |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B425335-100mg |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-114299-0.05g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95% | 0.05g |
$179.0 | 2023-10-26 | |
| Enamine | EN300-114299-0.1g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95% | 0.1g |
$268.0 | 2023-10-26 | |
| Enamine | EN300-114299-0.25g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95% | 0.25g |
$383.0 | 2023-10-26 | |
| Enamine | EN300-114299-0.5g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95% | 0.5g |
$601.0 | 2023-10-26 | |
| Enamine | EN300-114299-1.0g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95% | 1g |
$770.0 | 2023-06-09 | |
| Enamine | EN300-114299-2.5g |
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
1423032-30-7 | 95% | 2.5g |
$1509.0 | 2023-10-26 |
6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid
Introduction to 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 1423032-30-7)
6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid, identified by its CAS number 1423032-30-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazothiazole class, a scaffold known for its broad biological activity and utility in drug design. The presence of a cyclopropyl substituent and the specific arrangement of rings in its structure contribute to its unique chemical properties and potential pharmacological applications.
The imidazo[2,1-b][1,3]thiazole core is a privileged structure in medicinal chemistry, frequently explored for its ability to interact with various biological targets. The carboxylic acid functionality at the 5-position of the thiazole ring enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry. This feature has been leveraged in the development of novel molecules targeting inflammatory pathways, anticancer agents, and antimicrobial compounds.
Recent advancements in computational chemistry and high-throughput screening have highlighted the 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid as a promising candidate for further investigation. Studies have demonstrated that the cyclopropyl group can modulate binding affinity and selectivity when interacting with biological receptors. This modulation is critical for improving drug efficacy while minimizing off-target effects.
In particular, research has focused on the compound's potential as an inhibitor of enzymes involved in inflammatory responses. The imidazothiazole scaffold is known to exhibit anti-inflammatory properties by interfering with key signaling pathways such as NF-κB and MAPK. Preliminary in vitro studies have shown that derivatives of this compound can suppress the production of pro-inflammatory cytokines like TNF-α and IL-6. These findings align with the growing interest in small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases.
The structural versatility of 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid also makes it an attractive scaffold for further derivatization. By introducing additional functional groups or altering the substitution patterns on the rings, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. For instance, modifications at the 2-position of the imidazole ring have been shown to enhance binding interactions with certain protein targets.
Another area of interest is the compound's potential as an antimicrobial agent. The unique electronic distribution within the imidazo[2,1-b][1,3]thiazole system allows it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Comparative studies have suggested that compounds with this scaffold exhibit activity against Gram-positive and Gram-negative bacteria, as well as certain fungal species. This broad-spectrum activity is particularly valuable in addressing rising concerns about antibiotic resistance.
The synthesis of 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to introduce the cyclopropyl moiety and carboxylic acid group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.
From a computational perspective, molecular docking studies have been instrumental in understanding how 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid interacts with biological targets. These studies predict binding modes that correlate well with experimental data obtained from enzyme inhibition assays. Such insights are crucial for guiding medicinal chemists in designing next-generation analogs with improved potency and selectivity.
The compound's physicochemical properties also play a significant role in its formulation and delivery. The presence of both polar (carboxylic acid) and non-polar (cyclopropyl) regions allows it to partition into various solvents, facilitating formulation into different delivery systems such as oral tablets or injectable solutions. Additionally, its stability under various conditions ensures reliable storage and transport.
Future research directions may explore the use of 6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid as a starting material for library synthesis programs aimed at identifying novel bioactive molecules. High-throughput screening campaigns combined with structure-activity relationship (SAR) studies will be essential in optimizing its pharmacological profile.
In conclusion,6-cyclopropylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 1423032-30-7) represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of chemical features positions it as a valuable tool for researchers investigating anti-inflammatory、anticancer、and antimicrobial therapies。With ongoing advancements in synthetic methodologies and computational biology,this compound is poised to contribute substantially to future therapeutic innovations。
1423032-30-7 (6-cyclopropylimidazo2,1-b1,3thiazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)